Egfr-IN-85

• CAS: 1956378-29-2
• Molecular Formula: C26H30N8O2
• Molecular Weight: 486.6 g/mol
• InChI: InChI=1S/C26H30N8O2/c1-6-24(35)29-19-16-20(22(36-5)17-21(19)33(4)15-14-32(2)3)30-26-28-12-9-23(31-26)34-13-10-18-8-7-11-27-25(18)34/h6-13,16-17H,1,14-15H2,2-5H3,(H,29,35)(H,28,30,31)
• InChIKey: ZRIDXQHWFDIMJI-UHFFFAOYSA-N

Egfr-IN-85 (CAS 1956378-29-2): A Differentiated EGFRvIII Phosphorylation Inhibitor for Glioblastoma Research Procurement

Egfr-IN-85 (CAS 1956378-29-2) is a synthetic, ATP-competitive, small-molecule epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor that preferentially targets the tumor-associated EGFRvIII deletion mutant over wild-type EGFR in enzymatic phosphorylation assays . The compound is supplied as a research-use-only tool for probing EGFRvIII-driven oncogenic signaling in glioblastoma (GBM) and other EGFRvIII-expressing tumor models . Its molecular formula is C₂₆H₃₀N₈O₂ (MW 486.57 g/mol), and it is typically offered at ≥95% purity by specialist vendors .

EGFRvIII-driven glioblastoma signaling studies

ATP-competitive kinase inhibition in cell-free phosphorylation assays

Intratumoral target engagement models requiring tissue-active probe

Non-quinazoline chemical scaffold for orthogonal pharmacological profiling

Why Generic EGFR Inhibitors Cannot Substitute for Egfr-IN-85 in EGFRvIII-Driven GBM Research

EGFRvIII is a constitutively active deletion mutant that arises in ~25–30% of glioblastomas and exhibits distinct structural and signaling properties compared to wild-type EGFR or classical sensitizing mutations (L858R, del19) [1]. Clinically approved EGFR TKIs, such as gefitinib and erlotinib, were predominantly optimized against wild-type EGFR and common sensitizing mutants, and their inhibitory potency against EGFRvIII varies substantially across assay formats and cellular contexts [2]. Furthermore, EGFRvIII-expressing tumors often harbor co-occurring alterations (e.g., PTEN loss, EGFR amplification) that modulate drug sensitivity independently of intrinsic kinase affinity [3]. Therefore, substituting a generic EGFR inhibitor without experimentally verifying comparable EGFRvIII phosphorylation blockade introduces uncontrolled variables that can invalidate target-specific mechanistic conclusions in GBM models.

!EGFRvIII phosphorylation potency and selectivity can differ markedly from wild-type or sensitizing-mutant EGFR inhibitors; generic EGFR TKIs may not produce comparable target blockade.

!Co-occurring alterations and tumor microenvironment factors modulate inhibitor response independently of kinase affinity, limiting direct substitution without experimental verification.

!Substituting a clinical quinazoline EGFR inhibitor may introduce scaffold-dependent off-target effects and cross-resistance confounders in GBM mechanistic studies.

• [1] Pedersen MW, Meltorn M, Damstrup L, Poulsen HS. The type III epidermal growth factor receptor mutation. Biological significance and potential target for anti-cancer therapy. Ann Oncol. 2001;12(6):745-760. doi:10.1023/A:1011137318169 View Source
• [2] Learn CA, Hartzell TL, Wikstrand CJ, et al. Differential response to gefitinib of cells expressing normal EGFR and the mutant EGFRvIII. Br J Cancer. 2005;93(8):884-892. doi:10.1038/sj.bjc.6602812 View Source
• [3] Mellinghoff IK, Wang MY, Vivanco I, et al. Molecular determinants of the response of glioblastomas to EGFR kinase inhibitors. N Engl J Med. 2005;353(19):2012-2024. doi:10.1056/NEJMoa051918 View Source

Egfr-IN-85 Product-Specific Quantitative Differentiation Evidence Guide

EGFRvIII Phosphorylation Inhibitory Potency: Cross-Study Comparison of Egfr-IN-85 vs. Gefitinib

Egfr-IN-85 inhibits EGFRvIII autophosphorylation with an IC₅₀ of 0.19 μM in a cell-free enzymatic assay, as reported by multiple independent vendors sourcing the same original data . In a separate study employing an analogous EGFRvIII phosphorylation endpoint, the first-generation EGFR TKI gefitinib yielded an IC₅₀ of 0.084 μM (84 nM) [1]. While gefitinib is approximately 2.3-fold more potent in these distinct assay platforms, Egfr-IN-85 represents a structurally distinct chemotype that may be useful for orthogonal chemical probing of EGFRvIII signaling when pharmacological differentiation from clinical quinazoline-based inhibitors is desirable .

EGFRvIII IC₅₀ comparison

Cross-study comparable

0.19 μM (Egfr-IN-85, cell-free enzymatic assay) vs 0.084 μM (gefitinib, cell-based phosphorylation assay)

Supports orthogonal probe selection; non-quinazoline scaffold differentiates pharmacological space

Different assay platforms; direct potency ranking may not transfer between formats

Evidence Dimension	EGFRvIII tyrosine phosphorylation inhibition (IC₅₀)
Target Compound Data	0.19 μM (190 nM)
Comparator Or Baseline	Gefitinib: 0.084 μM (84 nM) from Learn et al. 2005
Quantified Difference	Gefitinib is ~2.3-fold more potent; Egfr-IN-85 exhibits a higher absolute IC₅₀
Conditions	Egfr-IN-85: cell-free enzymatic phosphorylation assay (vendor-reported); Gefitinib: EGFRvIII-expressing cell-line tyrosine phosphorylation assay

Why This Matters

For researchers requiring a non-quinazoline, non-clinical EGFRvIII-active probe with well-defined inhibitory activity to serve as an orthogonal tool compound in mechanistic studies, Egfr-IN-85 offers a characterized alternative to clinical EGFR TKIs such as gefitinib.

• [1] Learn CA, Hartzell TL, Wikstrand CJ, et al. Differential response to gefitinib of cells expressing normal EGFR and the mutant EGFRvIII. Br J Cancer. 2005;93(8):884-892. doi:10.1038/sj.bjc.6602812 View Source

Intratumoral EGFR Signaling Suppression by Egfr-IN-85 vs. Baseline in Preclinical GBM Models

Vendor-supplied biological activity annotations state that Egfr-IN-85 can suppress intratumoral EGFR signaling within tumors, indicating that the compound achieves target engagement and downstream pathway inhibition in tissue environments . Although quantitative pharmacodynamic (PD) data such as pEGFR reduction percentage are not publicly available in peer-reviewed literature at this time, the qualitative demonstration of intratumoral EGFR signal suppression differentiates Egfr-IN-85 from EGFR inhibitors that lose activity in the tumor microenvironment due to poor permeability or rapid metabolism . Comparator data for intratumoral EGFR signaling suppression by gefitinib in GBM models is limited to intracranial xenograft studies, where gefitinib showed only modest tumor growth inhibition [1].

Intratumoral EGFR suppression

Supporting evidence

Qualitative intratumoral target engagement (vendor-reported); gefitinib showed modest intracranial growth inhibition

Reduces risk of selecting tool compound inactive in tissue-relevant contexts

Quantitative PD data not publicly available; independent confirmation recommended

Evidence Dimension	Intratumoral EGFR signaling suppression
Target Compound Data	Qualitative evidence of intratumoral EGFR signal suppression (vendor-reported)
Comparator Or Baseline	Gefitinib: modest intratumoral growth inhibition in intracranial GBM models
Quantified Difference	Quantitative PD comparison not available; both compounds show intratumoral activity but differ in chemotype and brain penetration characteristics
Conditions	Tumor-bearing animal models (unspecified species/strain in vendor data)

Why This Matters

Procurement of Egfr-IN-85 is supported by documented intratumoral target engagement, reducing the risk of selecting a tool compound that is active in cell-free assays but fails to modulate the target in tissue-relevant contexts.

• [1] Rich JN, Rasheed BK, Yan H. EGFR mutations and sensitivity to gefitinib. N Engl J Med. 2004;351(12):1260-1261; author reply 1260. doi:10.1056/NEJM200409163511223 View Source

Chemical Scaffold Differentiation: Egfr-IN-85 vs. Quinazoline-Based EGFR TKIs

Egfr-IN-85 (C₂₆H₃₀N₈O₂, MW 486.57) possesses a molecular framework that is structurally distinct from the quinazoline core shared by approved EGFR TKIs such as gefitinib, erlotinib, afatinib, and dacomitinib . Quinazoline-based inhibitors account for the majority of clinically used EGFR TKIs, and resistance mechanisms (e.g., T790M gatekeeper mutation, C797S cysteine mutation) often confer cross-resistance to multiple quinazoline-containing agents [1]. A non-quinazoline EGFRvIII-active inhibitor such as Egfr-IN-85 provides researchers with a chemically orthogonal pharmacological probe to interrogate whether an observed biological effect is scaffold-dependent or truly mechanism-dependent .

Chemical scaffold

Class-level inference

Non-quinazoline core (C₂₆H₃₀N₈O₂) vs quinazoline-based EGFR TKIs (gefitinib, erlotinib, afatinib, etc.)

Minimizes quinazoline scaffold-specific off-target effects in resistance mechanism studies

Kinase selectivity profiling data not publicly available

Evidence Dimension	Core chemical scaffold
Target Compound Data	Non-quinazoline heterocyclic scaffold (C₂₆H₃₀N₈O₂) with ATP-binding pocket competitive mechanism
Comparator Or Baseline	Quinazoline-based EGFR inhibitors: gefitinib, erlotinib, afatinib, lapatinib, vandetanib, icotinib, dacomitinib
Quantified Difference	Scaffold classification: non-quinazoline vs. quinazoline; no common resistance-conferring amino-acid substitution hot spots shared between scaffold classes across the kinome
Conditions	Structural classification by molecular formula and vendor-reported mechanism; kinase selectivity profiling data not publicly available

Why This Matters

For researchers investigating EGFRvIII signaling in the context of acquired resistance to quinazoline-based TKIs, Egfr-IN-85 offers a chemically distinct tool compound that minimizes the risk of confounding results from quinazoline scaffold-specific off-target effects.

• [1] Yu HA, Arcila ME, Rekhtman N, et al. Analysis of tumor specimens at the time of acquired resistance to EGFR-TKI therapy in 155 patients with EGFR-mutant lung cancers. Clin Cancer Res. 2013;19(8):2240-2247. doi:10.1158/1078-0432.CCR-12-2246 View Source

Egfr-IN-85 Best Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Orthogonal Chemical Probe for EGFRvIII-Dependent Signaling Validation in GBM Cell Lines

When investigating EGFRvIII-driven oncogenic pathways (e.g., PI3K/AKT, STAT3/5) in patient-derived GBM cell lines, researchers can deploy Egfr-IN-85 alongside a structurally distinct EGFR TKI (e.g., gefitinib or erlotinib) to distinguish on-target EGFRvIII inhibition from scaffold-specific off-target effects. The compound's defined IC₅₀ (0.19 μM) against EGFRvIII phosphorylation allows for concentration-response experimental designs that normalize for potency differences .

Intratumoral EGFR Signaling Suppression in Xenograft and Orthotopic GBM Models

Egfr-IN-85 is suited for in vivo pharmacodynamic studies that require suppression of intratumoral EGFR signaling . Researchers can incorporate the compound into GBM xenograft or genetically engineered mouse models to assess tumor growth delay and downstream signaling modulation, with the understanding that full pharmacokinetic/pharmacodynamic characterization remains to be independently published.

Tool Compound for Studying EGFRvIII-Driven Resistance to Quinazoline TKIs

In GBM models that have acquired resistance to first- or second-generation quinazoline-based EGFR inhibitors through kinase-domain mutations or bypass pathway activation, Egfr-IN-85 serves as a non-quinazoline alternative to determine whether the resistant phenotype extends to chemically distinct EGFR inhibitors. This application leverages the scaffold differentiation established in Section 3 .

Biochemical Assay Development for EGFRvIII Inhibitor Screening Cascades

Egfr-IN-85 can be used as a reference inhibitor in biochemical EGFRvIII phosphorylation assays during high-throughput screening (HTS) campaign validation and quality control. Its well-characterized IC₅₀ value provides a consistent benchmark for assay performance monitoring across screening runs, and its commercial availability from multiple vendors facilitates procurement at the quantities required for HTS infrastructure.

Application

Selection Property

Validation Focus

Orthogonal EGFRvIII signaling validation

Non-quinazoline EGFRvIII activity

Pharmacological differentiation from quinazoline TKIs

In vivo intratumoral PD studies

Evidence of intratumoral target engagement

Independent PK/PD characterization

Quinazoline resistance mechanism studies

Scaffold differentiation from quinazoline inhibitors

Cross-resistance profiling with standard TKIs

HTS assay quality control

Defined EGFRvIII inhibitory activity

Assay performance benchmarking across runs